![molecular formula C23H32O2 B216142 1,2,5-Trimethyl-3-{[5-(2,3,5-trimethylphenoxy)pentyl]oxy}benzene](/img/structure/B216142.png)
1,2,5-Trimethyl-3-{[5-(2,3,5-trimethylphenoxy)pentyl]oxy}benzene
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Overview
Description
1,2,5-Trimethyl-3-{[5-(2,3,5-trimethylphenoxy)pentyl]oxy}benzene, also known as TMB, is a chemical compound that has gained significant attention in scientific research due to its potential applications in various fields. TMB is a member of the family of alkylphenols, which are widely used as surfactants in industrial and household products.
Scientific Research Applications
1,2,5-Trimethyl-3-{[5-(2,3,5-trimethylphenoxy)pentyl]oxy}benzene has been studied extensively for its potential applications in various fields, including medicine, agriculture, and environmental science. In medicine, this compound has been shown to have anti-inflammatory and anti-cancer properties. It has also been studied for its potential use as a drug delivery system due to its ability to target specific cells and tissues. In agriculture, this compound has been used as a pesticide and herbicide due to its ability to inhibit the growth of certain plant species. In environmental science, this compound has been studied for its potential use as a biodegradable surfactant.
Mechanism of Action
The mechanism of action of 1,2,5-Trimethyl-3-{[5-(2,3,5-trimethylphenoxy)pentyl]oxy}benzene is not fully understood, but it is believed to involve the modulation of various signaling pathways in cells. This compound has been shown to inhibit the activity of certain enzymes and proteins involved in inflammation and cancer progression. It has also been shown to affect the expression of genes involved in cell growth and differentiation.
Biochemical and Physiological Effects:
This compound has been shown to have various biochemical and physiological effects in cells and organisms. In vitro studies have demonstrated that this compound can inhibit the growth of cancer cells and reduce inflammation. In vivo studies have shown that this compound can reduce the size of tumors and improve the survival of animals with cancer. This compound has also been shown to have low toxicity and to be well-tolerated in animals.
Advantages and Limitations for Lab Experiments
One advantage of using 1,2,5-Trimethyl-3-{[5-(2,3,5-trimethylphenoxy)pentyl]oxy}benzene in lab experiments is its ability to target specific cells and tissues. This makes it a useful tool for studying the effects of drugs and other compounds on specific cell types. Another advantage is its low toxicity, which allows for higher doses to be used in experiments. However, one limitation of using this compound is its relatively complex synthesis method, which can make it difficult and expensive to produce in large quantities.
Future Directions
There are several future directions for the study of 1,2,5-Trimethyl-3-{[5-(2,3,5-trimethylphenoxy)pentyl]oxy}benzene. One area of research is the development of this compound-based drug delivery systems for the treatment of cancer and other diseases. Another area of research is the use of this compound as a biodegradable surfactant in environmental applications. Additionally, further studies are needed to fully understand the mechanism of action of this compound and its potential effects on human health.
Synthesis Methods
1,2,5-Trimethyl-3-{[5-(2,3,5-trimethylphenoxy)pentyl]oxy}benzene can be synthesized through a multistep process that involves the reaction of 2,3,5-trimethylphenol with 5-bromopentyl-2-phenylsulfonate, followed by the coupling reaction with 1,2,5-trimethyl-3-bromobenzene. The final product is obtained through the deprotection of the intermediate compound using sodium methoxide.
properties
Molecular Formula |
C23H32O2 |
---|---|
Molecular Weight |
340.5 g/mol |
IUPAC Name |
1,2,5-trimethyl-3-[5-(2,3,5-trimethylphenoxy)pentoxy]benzene |
InChI |
InChI=1S/C23H32O2/c1-16-12-18(3)20(5)22(14-16)24-10-8-7-9-11-25-23-15-17(2)13-19(4)21(23)6/h12-15H,7-11H2,1-6H3 |
InChI Key |
RKVFLNHDSOHVMQ-UHFFFAOYSA-N |
SMILES |
CC1=CC(=C(C(=C1)OCCCCCOC2=CC(=CC(=C2C)C)C)C)C |
Canonical SMILES |
CC1=CC(=C(C(=C1)OCCCCCOC2=CC(=CC(=C2C)C)C)C)C |
Origin of Product |
United States |
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